Cas no 402583-46-4 (Bicyclo[2.1.1]hexane-5-carboxylic acid, 2-hydroxy-, methyl ester,)

• Product Name: Bicyclo[2.1.1]hexane-5-carboxylic acid, 2-hydroxy-, methyl ester,
• CAS No: 402583-46-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 325889
• Update Time: 2023-03-30

Bicyclo[2.1.1]hexane-5-carboxylic acid, 2-hydroxy-, methyl ester, Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexane-5-carboxylicacid, 2-hydroxy-, methyl ester, (1R,2R,4R,5R)-rel-
• Bicyclo[2.1.1]hexane-5-carboxylic acid, 2-hydroxy-, methyl ester,

• Inchi： 1S/C8H12O3/c1-11-8(10)7-4-2-5(7)6(9)3-4/h4-7,9H,2-3H2,1H3/t4-,5+,6-,7-/m1/s1
• InChI Key： MREBIHACMAFCDR-XZBKPIIZSA-N
• SMILES： [C@@]12([H])C[C@@]([H])([C@H]1C(OC)=O)C[C@H]2O

Computed Properties

• Exact Mass: 156.079
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2